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Introduction
AL002 is a humanized monoclonal antibody designed to activate the Triggering Receptor

Expressed on Myeloid Cells 2 (TREM2), a critical receptor on microglia, the resident immune

cells of the central nervous system.[1][2] Activation of TREM2 signaling is a promising

therapeutic strategy for neurodegenerative diseases like Alzheimer's disease, as it is thought to

enhance microglial function, including phagocytosis of cellular debris and amyloid-beta (Aβ)

plaques, and promote microglial proliferation and survival.[2][3] This document provides

detailed application notes and protocols for measuring the activation of TREM2 in response to

AL002 treatment, encompassing both in vitro and in vivo methodologies.

AL002 Mechanism of Action and TREM2 Signaling
Pathway
AL002 binds to the extracellular domain of TREM2, promoting its association with the

transmembrane adaptor protein DAP12.[1] This clustering initiates a downstream signaling

cascade, beginning with the phosphorylation of tyrosine residues within the Immunoreceptor
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Tyrosine-based Activation Motif (ITAM) of DAP12. This phosphorylation event serves as a

docking site for the Spleen Tyrosine Kinase (Syk), which, upon recruitment, becomes activated

through phosphorylation.[2][4] Activated Syk then propagates the signal through various

downstream effectors, including PI3K, leading to enhanced cell survival, proliferation, and

phagocytic activity.[1]
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Cell Preparation

Analysis

Biochemical Assays

Functional Assays

Culture Microglia or
TREM2-expressing cells

Treat with AL002 or
Isotype Control

Western Blot
(pDAP12, pSyk)

ELISA
(sTREM2)

AlphaLISA/HTRF
(pSyk)

Phagocytosis Assay

Proliferation Assay

Reporter Assay

Animal Model

Analysis

Biomarker Analysis

Histological Analysis

Use relevant animal model
(e.g., 5xFAD mice)

Administer AL002 or
Vehicle Control

Collect CSF

Collect Brain Tissue

ELISA for sTREM2
and sCSF-1R

Immunohistochemistry/
Immunofluorescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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